4-Chloro-3-(5-formylthiophen-3-yl)benzoic acid

• IUPAC Name: 4-chloro-3-(5-formylthiophen-3-yl)benzoic acid
• InChI: InChI=1S/C12H7ClO3S/c13-11-2-1-7(12(15)16)4-10(11)8-3-9(5-14)17-6-8/h1-6H,(H,15,16)
• InChI Key: UQTLKGXWIATCKE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(=O)O)C2=CSC(=C2)C=O)Cl
• Molecular Formula: C12H7ClO3S
• DSSTOX Substance ID: DTXSID30689488
• Molecular Weight: 266.70 g/mol
• CAS No.: 1261928-30-6

Description

4-Chloro-3-(5-formylthiophen-3-yl)benzoic acid is an organic compound with a molecular formula of C12H7ClO3S It is characterized by the presence of a chloro group, a formyl group, and a thiophene ring attached to a benzoic acid core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Chloro-3-(5-formylthiophen-3-yl)benzoic acid typically involves multi-step organic reactions. One common method is the Suzuki–Miyaura coupling reaction, which is a palladium-catalyzed cross-coupling reaction between an aryl halide and an organoboron compound . The reaction conditions usually involve the use of a palladium catalyst, a base such as potassium carbonate, and a solvent like toluene or ethanol. The reaction is carried out under an inert atmosphere, typically nitrogen or argon, at elevated temperatures.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors, automated systems for reagent addition, and advanced purification techniques to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

4-Chloro-3-(5-formylthiophen-3-yl)benzoic acid can undergo various types of chemical reactions, including:

Oxidation: The formyl group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate.

Reduction: The formyl group can be reduced to an alcohol using reducing agents such as sodium borohydride.

Substitution: The chloro group can be substituted with other nucleophiles in the presence of a suitable catalyst.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles like amines or thiols in the presence of a palladium catalyst.

Major Products Formed

Oxidation: 4-Chloro-3-(5-carboxythiophen-3-yl)benzoic acid.

Reduction: 4-Chloro-3-(5-hydroxymethylthiophen-3-yl)benzoic acid.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

4-Chloro-3-(5-formylthiophen-3-yl)benzoic acid has several applications in scientific research, including:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential use in drug development and as a pharmacophore in medicinal chemistry.

Industry: Utilized in the development of advanced materials and as an intermediate in the production of specialty chemicals.

Mechanism of Action

The mechanism of action of 4-Chloro-3-(5-formylthiophen-3-yl)benzoic acid depends on its specific application. In medicinal chemistry, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The formyl group can form covalent bonds with nucleophilic sites on proteins, potentially altering their function. The chloro and thiophene groups may also contribute to the compound’s binding affinity and specificity.

Comparison with Similar Compounds

Similar Compounds

• 4-Chloro-3-(5-formylthiophen-2-yl)benzoic acid
• 4-Chloro-3-(5-formyl-furan-2-yl)benzoic acid

Uniqueness

4-Chloro-3-(5-formylthiophen-3-yl)benzoic acid is unique due to the specific positioning of the formyl group on the thiophene ring, which can influence its reactivity and interactions with other molecules. This structural feature may provide distinct advantages in certain chemical reactions and applications compared to its analogs.